Cas no 2378503-17-2 (Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate)

• Product Name: Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate
• CAS No: 2378503-17-2
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 5463945
• Update Time: 2025-05-25

Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate
• tert-butyl N-{1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl}carbamate
• Z1824266249

• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19-11-4-6-20(7-5-11)10-12-8-18-13(16)9-17-12/h8-9,11H,4-7,10H2,1-3H3,(H,19,21)
• InChI Key： AYWQDKAQHLPTCX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1509537 g/mol
• Monoisotopic Mass: 326.1509537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4
• Molecular Weight: 326.82

Additional information on Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate

Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate: A Comprehensive Overview

The compound Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate (CAS No. 2378503-17-2) is a complex organic molecule with significant applications in the field of agrochemicals. This compound belongs to the class of carbamates, which are widely used as pesticides, particularly as insecticides and acaricides. The structure of this compound is characterized by a piperidine ring substituted with a tert-butyl group and a 5-chloropyrazine moiety, making it a versatile and effective agent in pest control.

Recent studies have highlighted the importance of tert-butyl carbamates in modern agriculture due to their ability to target specific pest species while minimizing environmental impact. The 5-chloropyrazine group in this compound plays a crucial role in enhancing its pesticidal activity by improving its stability and bioavailability. This makes it an ideal candidate for use in integrated pest management (IPM) systems, where selective control is essential.

The synthesis of Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the stringent quality standards required for agricultural applications.

One of the most notable advancements in the use of this compound is its application in controlling resistant pest populations. Studies have shown that the tert-butyl group enhances the compound's ability to penetrate insect cuticles, leading to more effective pest control. Additionally, the 5-chloropyrazine moiety contributes to its selectivity, reducing potential harm to non-target species and beneficial insects.

From an environmental perspective, the degradation pathways of Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate have been extensively studied. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in soil and water systems. This characteristic aligns with global efforts to promote sustainable agriculture and reduce chemical residues in ecosystems.

In terms of safety, this compound has been subjected to rigorous toxicological evaluations. Results from acute and chronic toxicity studies demonstrate that it poses minimal risk to humans and animals when used according to recommended guidelines. This makes it a safe option for farmers and agricultural workers who handle pesticides on a regular basis.

The future of Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate looks promising as researchers continue to explore its potential applications beyond pest control. Ongoing studies are investigating its use as a plant growth regulator and as an additive in biodegradable plastics, further expanding its utility in various industries.

In conclusion, Tert-butyl N-[1-[(5-chloropyrazin-2-yLmethyl)piperidin4yLlcarbamate (CAS No. 2378503172) is a multifaceted compound with significant contributions to agriculture and environmental sustainability. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in the development of eco-friendly pest management solutions.